Cas no 55315-12-3 (4-Nitro-1-N-phenylbenzene-1,2-diamine)

• Product Name: 4-Nitro-1-N-phenylbenzene-1,2-diamine
• CAS No: 55315-12-3
• MF: C₁₂H₁₁N₃O₂
• MW: 229.234642267227
• MDL: MFCD00234791
• CID: 386238
• PubChem ID: 3750424
• Update Time: 2025-06-07

4-Nitro-1-N-phenylbenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine,4-nitro-N1-phenyl-
• 4-nitro-N1-phenyl-1,2-Benzenediamine
• N-(2-AMINO-4-NITROPHENYL)-N-PHENYLAMINE
• 2-amino-4-nitrodiphenylamine
• 2-amino-4-nitro-N1-phenylaniline
• 2-Phenylamino-5-nitroaniline
• 4-Nitro-2-amino-diphenylamin
• 4-Nitro-N1-phenyl-o-phenylendiamin
• 4-nitro-N1-phenyl-o-phenylenediamine
• AKOS001393914
• AC-907/25005196
• NSC-157788
• 4-nitro-N1-phenylbenzene-1,2-diamine
• HMS2611A23
• SMR000271721
• 4-nitro-1-N-phenylbenzene-1,2-diamine
• SR-01000391667
• NCGC00245654-01
• DTXSID00203872
• BDBM94804
• NSC157788
• cid_3750424
• TQR946
• F1196-0222
• SR-01000391667-1
• 4-nitro-N1-phenyl-benzene-1,2-diamine
• NSC 157788
• MLS000677553
• CHEMBL1492242
• 55315-12-3
• 2-Amino-4-nitro-N-phenylaniline
• (2-amino-4-nitro-phenyl)-phenyl-amine
• ACC2Z8RFT6
• CS-0220716
• 1,2-Phenylenediamine, 4-nitro-N1-phenyl-
• FT-0725916
• 4-nitro-N~1~-phenylbenzene-1,2-diamine
• EN300-07363
• SCHEMBL6582107
• MFCD00234791
• (2-amino-4-nitrophenyl)phenylamine
• UNII-ACC2Z8RFT6
• Z56955918
• STL497551
• DA-39032
• G44975
• 4-Nitro-1-N-phenylbenzene-1,2-diamine

• MDL： MFCD00234791
• Inchi： 1S/C12H11N3O2/c13-11-8-10(15(16)17)6-7-12(11)14-9-4-2-1-3-5-9/h1-8,14H,13H2
• InChI Key： PQMGRVXQAFKVMO-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=C(C=1)N)NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 229.08500
• Monoisotopic Mass: 229.085127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.9
• XLogP3: 2.6

Experimental Properties

• Density: 1.351
• Boiling Point: 424.8°C at 760 mmHg
• Flash Point: 210.7°C
• Refractive Index: 1.711
• PSA: 83.87000
• LogP: 4.09800
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-Nitro-1-N-phenylbenzene-1,2-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 4-Nitro-1-N-phenylbenzene-1,2-diamine

Recent Advances in the Study of 4-Nitro-1-N-phenylbenzene-1,2-diamine (CAS: 55315-12-3) in Chemical and Biomedical Research

The compound 4-Nitro-1-N-phenylbenzene-1,2-diamine (CAS: 55315-12-3) has recently garnered significant attention in the field of chemical and biomedical research due to its versatile applications in drug development, material science, and synthetic chemistry. This research brief aims to summarize the latest findings and advancements related to this compound, providing a comprehensive overview of its properties, synthesis methods, and potential applications.

Recent studies have highlighted the role of 4-Nitro-1-N-phenylbenzene-1,2-diamine as a key intermediate in the synthesis of various heterocyclic compounds, which are pivotal in the development of pharmaceuticals and agrochemicals. Its unique chemical structure, characterized by a nitro group and a phenyl ring, allows for diverse reactivity, making it a valuable building block in organic synthesis. Researchers have explored its use in the preparation of benzimidazole derivatives, which exhibit notable biological activities, including antimicrobial and anticancer properties.

In the biomedical domain, investigations into the pharmacological potential of 4-Nitro-1-N-phenylbenzene-1,2-diamine have revealed promising results. A study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of novel kinase inhibitors, which are being evaluated for their therapeutic potential in treating various cancers. Additionally, its derivatives have shown inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting potential applications in anti-inflammatory drug development.

From a synthetic chemistry perspective, advancements in the catalytic processes involving 4-Nitro-1-N-phenylbenzene-1,2-diamine have been reported. Researchers have developed more efficient and environmentally friendly methods for its synthesis, utilizing green chemistry principles. For instance, a recent publication in Organic Letters detailed a novel palladium-catalyzed coupling reaction that significantly improves the yield and purity of the compound, reducing the need for hazardous reagents.

Despite these advancements, challenges remain in the large-scale production and application of 4-Nitro-1-N-phenylbenzene-1,2-diamine. Issues such as stability under varying conditions and the need for further optimization of synthetic routes are areas of ongoing research. Future studies are expected to focus on enhancing the compound's bioavailability and exploring its potential in nanotechnology and drug delivery systems.

In conclusion, 4-Nitro-1-N-phenylbenzene-1,2-diamine (CAS: 55315-12-3) continues to be a compound of significant interest in chemical and biomedical research. Its multifaceted applications and the ongoing development of innovative synthesis methods underscore its importance in advancing both scientific knowledge and industrial applications. Continued research in this area holds the promise of uncovering new therapeutic agents and materials with broad utility.